Cas no 1805078-41-4 (Ethyl 5-chloro-2-(difluoromethyl)-4-methylpyridine-3-carboxylate)

• Product Name: Ethyl 5-chloro-2-(difluoromethyl)-4-methylpyridine-3-carboxylate
• CAS No: 1805078-41-4
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 4868311
• Update Time: 2025-06-18

Ethyl 5-chloro-2-(difluoromethyl)-4-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-2-(difluoromethyl)-4-methylpyridine-3-carboxylate

• Inchi： 1S/C10H10ClF2NO2/c1-3-16-10(15)7-5(2)6(11)4-14-8(7)9(12)13/h4,9H,3H2,1-2H3
• InChI Key： PRFIGYBZAOAGGP-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)F)C(C(=O)OCC)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 5-chloro-2-(difluoromethyl)-4-methylpyridine-3-carboxylate

Ethyl 5-chloro-2-(difluoromethyl)-4-methylpyridine-3-carboxylate (CAS No. 1805078-41-4): A Comprehensive Overview

Ethyl 5-chloro-2-(difluoromethyl)-4-methylpyridine-3-carboxylate (CAS No. 1805078-41-4) is a novel and highly versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and agrochemical development. This compound, characterized by its unique structural features, including a chloro substituent, a difluoromethyl group, and a methyl substituent on the pyridine ring, offers a wide range of applications due to its chemical stability and reactivity.

The molecular formula of Ethyl 5-chloro-2-(difluoromethyl)-4-methylpyridine-3-carboxylate is C₁₂H₁₂ClF₂N₂O₂, and its molecular weight is approximately 287.69 g/mol. The compound's structure includes a pyridine ring with multiple functional groups that contribute to its unique properties. The chloro substituent enhances the compound's reactivity and stability, while the difluoromethyl group imparts significant electronic effects and metabolic stability. The methyl group on the pyridine ring further influences the compound's physical and chemical properties.

In recent years, Ethyl 5-chloro-2-(difluoromethyl)-4-methylpyridine-3-carboxylate has been extensively studied for its potential applications in various fields. One of the most promising areas of research is in the development of new pharmaceuticals. The compound's unique structure and properties make it an attractive candidate for drug discovery, particularly in the treatment of neurological disorders and cancer. Recent studies have shown that compounds with similar structures exhibit potent activity against various cancer cell lines, suggesting that Ethyl 5-chloro-2-(difluoromethyl)-4-methylpyridine-3-carboxylate may have similar therapeutic potential.

Beyond pharmaceutical applications, Ethyl 5-chloro-2-(difluoromethyl)-4-methylpyridine-3-carboxylate has also been explored for its use in agrochemicals. The compound's stability and reactivity make it an ideal candidate for the development of new pesticides and herbicides. Research has demonstrated that compounds with similar structures exhibit high efficacy against various plant pathogens and pests, making them valuable tools in modern agriculture.

The synthesis of Ethyl 5-chloro-2-(difluoromethyl)-4-methylpyridine-3-carboxylate involves several well-established chemical reactions. One common synthetic route involves the condensation of a suitable pyridine derivative with an ethyl ester in the presence of a catalyst. The resulting intermediate is then subjected to further functionalization to introduce the chloro, difluoromethyl, and methyl substituents. This multi-step process allows for precise control over the final product's structure and properties.

The physical properties of Ethyl 5-chloro-2-(difluoromethyl)-4-methylpyridine-3-carboxylate are also noteworthy. The compound is typically a colorless or pale yellow liquid at room temperature, with a boiling point of around 160°C at reduced pressure. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it easy to handle and process in both laboratory and industrial settings.

In terms of safety, Ethyl 5-chloro-2-(difluoromethyl)-4-methylpyridine-3-carboxylate should be handled with care to avoid exposure to skin or inhalation. Standard laboratory safety protocols should be followed when working with this compound to ensure safe handling and storage.

The future prospects for Ethyl 5-chloro-2-(difluoromethyl)-4-methylpyridine-3-carboxylate are promising. Ongoing research continues to explore its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. As new synthetic methods are developed and more detailed studies are conducted, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.